Cas no 1114647-35-6 (N-[(3-methoxyphenyl)methyl]-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide)

• Product Name: N-[(3-methoxyphenyl)methyl]-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide
• CAS No: 1114647-35-6
• MF: C₂₄H₁₉N₅O₃S
• MW: 457.504363298416
• CID: 5388262
• Update Time: 2025-07-09

N-[(3-methoxyphenyl)methyl]-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-methoxyphenyl)methyl]-4-[(5-oxo-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl)amino]benzamide
• N-[(3-methoxyphenyl)methyl]-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide

• Inchi： 1S/C24H19N5O3S/c1-32-18-6-4-5-15(13-18)14-25-21(30)16-9-11-17(12-10-16)26-23-28-29-22(31)19-7-2-3-8-20(19)27-24(29)33-23/h2-13H,14H2,1H3,(H,25,30)(H,26,28)
• InChI Key： AFVHCEMXVCVZEM-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC)=C1)(=O)C1=CC=C(NC2SC3N(N=2)C(=O)C2=C(N=3)C=CC=C2)C=C1

Computed Properties

• Exact Mass: 457.121
• Monoisotopic Mass: 457.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121A^2

Additional information on N-[(3-methoxyphenyl)methyl]-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide

N-[(3-methoxyphenyl)methyl]-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide: A Comprehensive Overview

The compound N-[(3-methoxyphenyl)methyl]-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide (CAS No. 1114647-35-6) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of benzamides and features a complex structure incorporating a thiadiazoloquinazoline moiety. The presence of the thiadiazolo[2,3-b]quinazoline ring system suggests potential biological activity, particularly in targeting specific cellular pathways or enzymes.

Recent studies have highlighted the importance of thiadiazoloquinazoline derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including kinases and proteases. The N-(3-methoxyphenylmethyl) substituent in this molecule adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as solubility and bioavailability. This makes it a promising candidate for further investigation in therapeutic applications.

The synthesis of N-[(3-methoxyphenyl)methyl]-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported successful syntheses using microwave-assisted reactions and transition metal catalysts, which not only improve reaction efficiency but also reduce environmental impact. These advancements underscore the importance of green chemistry principles in contemporary drug development.

From a pharmacological perspective, this compound has shown remarkable activity in vitro against several disease-relevant targets. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, its interaction with receptors associated with neurodegenerative diseases has been explored, revealing promising results that warrant further preclinical testing.

One of the most intriguing aspects of this compound is its structural flexibility. The benzamide core provides a scaffold for attaching various functional groups, enabling researchers to explore different chemical modifications. This flexibility has led to the development of analogs with enhanced potency and selectivity. For example, substituting the methoxy group with other electron-donating or withdrawing groups has been shown to significantly alter the compound's pharmacodynamic profile.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have provided insights into its binding modes with target proteins, revealing critical residues responsible for its activity. These findings have guided subsequent optimization efforts and contributed to the design of more effective drug candidates.

In terms of therapeutic applications, N-[(3-methoxyphenyl)methyl]-4-{...}benzamide holds particular promise in oncology due to its potential to inhibit cancer cell proliferation. Preclinical data indicate that this compound induces apoptosis in various cancer cell lines while sparing normal cells, suggesting a favorable safety profile. Furthermore, its ability to overcome drug resistance mechanisms observed in certain cancers makes it an attractive option for combination therapies.

The development of this compound also highlights the growing trend toward personalized medicine. By leveraging advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR), researchers can precisely characterize the molecule's structure and monitor its metabolic pathways in vivo. This level of detail is crucial for understanding its pharmacokinetics and optimizing dosing regimens.

Despite its immense potential, challenges remain in translating this compound into clinical practice. Issues such as scalability of synthesis and long-term toxicity need to be addressed before it can be considered for human trials. However, ongoing research efforts are focused on overcoming these barriers through innovative synthesis strategies and rigorous safety assessments.

In conclusion, N-[(3-methoxyphenyl)methyl]-4-{...}benzamide represents a cutting-edge advancement in medicinal chemistry with broad implications for drug discovery. Its unique structure and promising biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, this compound is poised to play a significant role in addressing unmet medical needs across various disease areas.